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Compound of Interest

Compound Name: NRC-16

Cat. No.: B15139291 Get Quote

Navigating the Safe Handling of NRC-16 Peptide
For laboratory professionals engaged in research and drug development, ensuring a thorough

understanding of chemical handling protocols is paramount. This guide provides essential

safety and logistical information for the handling and disposal of NRC-16, a cationic peptide

derived from witch flounder. While NRC-16 is investigated for its antimicrobial and antibiofilm

properties with reported low cytotoxicity, adherence to standard laboratory safety procedures is

crucial.[1]

Personal Protective Equipment and Safety
Measures
Standard laboratory personal protective equipment (PPE) is recommended for handling NRC-
16. This includes, but is not limited to, safety glasses, gloves, and a lab coat. In situations

where splashes may occur, the use of a face shield is advised. Work should be conducted in a

well-ventilated area to minimize inhalation exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15139291?utm_src=pdf-interest
https://www.benchchem.com/product/b15139291?utm_src=pdf-body
https://www.benchchem.com/product/b15139291?utm_src=pdf-body
https://www.anaspec.com/en/catalog/nrc-16~563c884b-bdc3-4fdd-82a0-f1acbfb1464d
https://www.benchchem.com/product/b15139291?utm_src=pdf-body
https://www.benchchem.com/product/b15139291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Equipment Recommended Use

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection Compatible chemical-resistant gloves.

Skin and Body Protection Laboratory coat.

Respiratory Protection Not required under normal conditions of use.

Operational and Disposal Plans
A systematic approach to handling and disposal ensures the safety of laboratory personnel and

the environment. The following workflow outlines the key steps for the operational use and

subsequent disposal of NRC-16.
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Figure 1. Procedural workflow for the safe handling and disposal of NRC-16 peptide.
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Accidental Exposure Measures
In the event of accidental exposure, the following first aid measures should be taken:

After inhalation: Move the individual to fresh air.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

After swallowing: Rinse mouth with water.

It is important to consult the Safety Data Sheet (SDS) for complete and detailed information

before handling the substance.[2] The information provided here is a summary of key safety

considerations and should not replace a thorough review of the official SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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